molecular formula C12H12N2O2 B8747126 N-Methoxy-N-methylisoquinoline-3-carboxamide

N-Methoxy-N-methylisoquinoline-3-carboxamide

Cat. No.: B8747126
M. Wt: 216.24 g/mol
InChI Key: BWOWOLLMMZBHAQ-UHFFFAOYSA-N
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Description

N-Methoxy-N-methylisoquinoline-3-carboxamide is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

N-methoxy-N-methylisoquinoline-3-carboxamide

InChI

InChI=1S/C12H12N2O2/c1-14(16-2)12(15)11-7-9-5-3-4-6-10(9)8-13-11/h3-8H,1-2H3

InChI Key

BWOWOLLMMZBHAQ-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC2=CC=CC=C2C=N1)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In 50 mL of acetonitrile was dissolved 0.49 g (2.60 mmol) of isoquinoline-3-carboxylic acid monohydrate. To this 0.28 g (2.87 mmol) of O,N-dimethyl-hydroxylamine hydrochloride, 0.4 mL (2.87 mmol) triethylamine and 0.921 g (3.13 mmol) of 4-(4,6-dimethoxy-[1,3,5]triazin-2-yl)-4-methyl-morpholin-4-ium chloride hydrate were added and stirred for 2 days and then evaporated. A mixture of dichloromethane and water was added to it and the organic layer was evaporated and purified using flash chromatography (0-20% methanol in dichloromethane). Fractions containing pure product were evaporated to yield 210 mg of the free base as a white solid. LC-MSD, m/z for C12H12N2O2 [M+H]+: 217.4, [M+Na]+: 239.4
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O,N-dimethyl-hydroxylamine hydrochloride
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